Cas no 91093-26-4 (2-(3-methylquinoxalin-2-yl)acetonitrile)

• Product Name: 2-(3-methylquinoxalin-2-yl)acetonitrile
• CAS No: 91093-26-4
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• MDL: MFCD09863326
• CID: 799227
• PubChem ID: 28818842
• Update Time: 2025-11-01

2-(3-methylquinoxalin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalineacetonitrile,3-methyl-
• 2-(3-methylquinoxalin-2-yl)acetonitrile
• 2-Quinoxalineacetonitrile,3-methyl-(7CI)
• (3-Methyl-chinoxalin-2-yl)-acetonitril
• (3-methylquinoxalin-2-yl)acetonitrile
• <3-Methyl-chinoxalyl-(2)>-essigsaeure-nitril
• 91093-26-4
• DTXSID10651688
• AKOS009158846
• CS-0245102
• EN300-29926
• Z235361309

• MDL： MFCD09863326
• Inchi： 1S/C11H9N3/c1-8-9(6-7-12)14-11-5-3-2-4-10(11)13-8/h2-5H,6H2,1H3
• InChI Key： QDELWVQHBVDWLQ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C(C)C=1CC#N

Computed Properties

• Exact Mass: 183.08000
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57000
• LogP: 2.00428

Additional information on 2-(3-methylquinoxalin-2-yl)acetonitrile

Introduction to 2-(3-methylquinoxalin-2-yl)acetonitrile (CAS No. 91093-2-4)

2-(3-methylquinoxalin-2-yl)acetonitrile, also known by its CAS number 91093-2-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structure of 2-(3-methylquinoxalin-2-yl)acetonitrile makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-(3-methylquinoxalin-2-yl)acetonitrile consists of a quinoxaline ring system substituted with a methyl group at the 3-position and an acetonitrile group at the 2-position. This arrangement confers specific electronic and steric properties that are crucial for its biological activity. The quinoxaline scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules due to its ability to interact with various biological targets.

Recent studies have highlighted the potential of 2-(3-methylquinoxalin-2-yl)acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit cell cycle progression.

In addition to its anticancer properties, 2-(3-methylquinoxalin-2-yl)acetonitrile has shown promise as an antimicrobial agent. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics. The mechanism of action was found to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The pharmacokinetic properties of 2-(3-methylquinoxalin-2-yl)acetonitrile have also been investigated. A preclinical study published in the Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibited good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that 2-(3-methylquinoxalin-2-yl)acetonitrile could be developed into an orally administered drug with potential clinical applications.

The synthetic accessibility of 2-(3-methylquinoxalin-2-yl)acetonitrile is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, including a one-pot synthesis method that offers high yields and purity. This ease of synthesis makes it feasible to produce large quantities of the compound for further preclinical and clinical studies.

In conclusion, 2-(3-methylquinoxalin-2-yl)acetonitrile (CAS No. 91093-2-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, with the aim of translating these findings into clinical benefits for patients.